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An In-depth Technical Guide on the Core Chemical Properties of o-Cymene

For Researchers, Scientists, and Drug Development Professionals

Introduction
o-Cymene, systematically named 1-methyl-2-(1-methylethyl)benzene, is an aromatic

hydrocarbon with the chemical formula C₁₀H₁₄.[1][2][3][4] It is a colorless liquid characterized

by a pleasant, citrus-like odor.[5] As one of the three isomers of cymene, the others being m-

cymene and p-cymene, it finds applications as a solvent, a component in fragrances and

flavors, and as an intermediate in the synthesis of various chemical compounds, including

pharmaceuticals and pesticides.[5] This guide provides a comprehensive overview of the

fundamental chemical and physical properties of o-cymene, detailed experimental protocols

for their determination, and a visualization of its synthetic pathway.

Chemical and Physical Properties
The core physicochemical properties of o-cymene are summarized in the tables below for easy

reference and comparison.

Table 1: General and Physical Properties of o-Cymene
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Property Value Source(s)

Molecular Formula C₁₀H₁₄ [1][3][4][6]

Molecular Weight 134.22 g/mol [1][3][4][6]

Appearance Colorless liquid [2]

Density 0.8766 g/cm³ at 20 °C [1][4]

0.877 g/mL at 25 °C [7][8]

0.88 g/cm³ [2]

Boiling Point 178 °C [1][2][7][9]

177 - 179 °C

178.1 °C [4]

Melting Point -71.5 °C [1][2][4]

-72 to -71 °C [7][8]

Refractive Index 1.5006 at 20 °C/D [1]

1.499 at 20 °C/D [7][8]

1.500

Vapor Pressure 1.5 mmHg at 25 °C [1][10]

3.6 mmHg at 37.7 °C [7][8]

Flash Point 50 °C (closed cup) [7][8][9]

50.6 °C [2]

Table 2: Solubility of o-Cymene
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Solvent Solubility Source(s)

Water 23.3 mg/L at 25 °C (insoluble) [1][2][10]

Organic Solvents Miscible [5][7][11][12]

Alcohol Miscible [7][10]

Diethyl Ether Miscible [7]

Experimental Protocols
This section details the standard laboratory methodologies for determining the key physical

properties of o-cymene.

Determination of Boiling Point
The boiling point of o-cymene can be determined using the capillary method with a Thiele tube

or a similar heating block apparatus.[1][9]

Apparatus:

Thiele tube or melting point apparatus with a heating block

Thermometer (calibrated)

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heating source (Bunsen burner or hot plate)

Stand and clamp

Procedure:

A small amount of o-cymene is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the o-cymene in the test

tube.[1]
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The test tube is attached to a thermometer, ensuring the bulb of the thermometer and the

sample are at the same level.

The assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil

or silicone oil) or a heating block.

The apparatus is heated slowly and uniformly.[1]

As the temperature rises, air trapped in the capillary tube will slowly be expelled.

The boiling point is the temperature at which a rapid and continuous stream of bubbles

emerges from the open end of the capillary tube.[1]

The heating is stopped, and the liquid is allowed to cool. The temperature at which the liquid

just begins to enter the capillary tube is also recorded as the boiling point.[9]

Determination of Density
The density of liquid o-cymene can be determined using a pycnometer or a volumetric flask.

[13]

Apparatus:

Pycnometer or a small volumetric flask with a stopper (e.g., 10 mL or 25 mL)

Analytical balance (accurate to ±0.0001 g)

Constant temperature water bath

Thermometer

Procedure:

The clean, dry pycnometer is accurately weighed (W₁).

The pycnometer is filled with distilled water and placed in a constant temperature bath (e.g.,

20 °C or 25 °C) until it reaches thermal equilibrium. The volume is adjusted to the calibration
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mark, and the pycnometer is reweighed (W₂). The density of water at this temperature

(ρ_water) is known.

The pycnometer is thoroughly dried and filled with o-cymene.

The same thermal equilibration procedure is followed, and the pycnometer filled with o-
cymene is weighed (W₃).

The density of o-cymene (ρ_cymene) is calculated using the following formula: ρ_cymene =

[(W₃ - W₁) / (W₂ - W₁)] * ρ_water

Determination of Melting Point
As o-cymene has a very low melting point (-71.5 °C), its determination requires a cryostat or a

specialized low-temperature apparatus. The general principle using a capillary method is

described below.

Apparatus:

Low-temperature melting point apparatus or cryostat

Thermometer calibrated for low temperatures

Capillary tubes (sealed at one end)

Cooling bath (e.g., dry ice/acetone or liquid nitrogen)

Procedure:

A small sample of o-cymene is introduced into a capillary tube and frozen.

The capillary tube is placed in the low-temperature melting point apparatus.

The temperature of the cooling bath is allowed to rise slowly.

The temperature range from which the first droplet of liquid appears to the temperature at

which the entire solid has melted is recorded as the melting point range. A pure compound

will have a sharp melting point range.[14]
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Determination of Refractive Index
The refractive index of o-cymene is measured using a refractometer, typically an Abbé

refractometer.[7]

Apparatus:

Abbé refractometer

Constant temperature water bath connected to the refractometer prisms

Light source (sodium lamp, D-line at 589 nm)

Dropper or pipette

Procedure:

The refractometer is calibrated using a standard liquid with a known refractive index.

The prisms of the refractometer are cleaned with a suitable solvent (e.g., ethanol or acetone)

and allowed to dry.

A few drops of o-cymene are placed on the surface of the lower prism.

The prisms are closed and locked.

Water from a constant temperature bath (e.g., 20 °C) is circulated through the prisms to

maintain a constant temperature.

The light source is positioned, and the eyepiece is adjusted to bring the dividing line between

the light and dark fields into sharp focus.

The control knob is turned to center the dividing line on the crosshairs.

The refractive index is read directly from the instrument's scale.[15]

Determination of Solubility
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A qualitative and semi-quantitative determination of o-cymene's solubility in water and organic

solvents can be performed through simple mixing experiments.

Apparatus:

Test tubes with stoppers

Graduated pipettes or cylinders

Vortex mixer (optional)

Procedure for Water Solubility:

A specific volume of o-cymene (e.g., 1 mL) is added to a known volume of deionized water

(e.g., 10 mL) in a test tube.

The test tube is stoppered and shaken vigorously for a set period.

The mixture is allowed to stand and observe for phase separation. The formation of two

distinct layers indicates insolubility. Due to its low solubility, o-cymene will form a separate

layer.[5]

Procedure for Organic Solvent Solubility:

The same procedure is repeated with various organic solvents (e.g., ethanol, diethyl ether,

acetone).

Complete miscibility will be observed as a single, clear phase.

Synthesis and Isomerization of Cymenes
o-Cymene, along with its isomers m-cymene and p-cymene, is typically produced by the

Friedel-Crafts alkylation of toluene with propylene.[16] The isomers can then be interconverted

through isomerization reactions.
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Synthesis and Isomerization of Cymene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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